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impurities

  • 2-(2-Hydroxyethyl)pyridine
    2-(2-Hydroxyethyl)pyridine
    • Cat. No.:
    • B196109
    • CAS No.:
    • 103-74-2
    • Molecular Formula:
    • C7H9NO
    • Molecular Weight:
    • 123.15 g/mol
    Description
    2-(2-pyridyl)ethanol derivatives react with the aryl and alkenyl chlorides (palladium-catalyzed reactions) that result in the substitution of the chloro moieties with a 2-pyridylmethyl group.
    Betahistine Impu...
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  • (8R,9S,13S,14S,17S)-13-ethyl-3-methoxy-1,4,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-ol
    (8R,9S,13S,14S,17S)-13-ethyl-3-methoxy-1,4,6,7,8,9,11,1...
    • Cat. No.:
    • B195240
    • CAS No.:
    • 1038-28-4
    • Molecular Formula:
    • C20H30O2
    • Molecular Weight:
    • 302.5 g/mol
    Description
    (8R,9S,13S,14S,17S)-13-ethyl-3-methoxy-1,4,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-ol, also known as (8R,9S,13S,14S,17S)-13-ethyl-3-methoxy-1,4,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclo...
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  • d-Camphoric acid
    d-Camphoric acid
    • Cat. No.:
    • B196137
    • CAS No.:
    • 124-83-4
    • Molecular Formula:
    • C10H16O4
    • Molecular Weight:
    • 200.23 g/mol
    Description
    Camphoric acid is a diacid, generally prepared by the oxidation of terpene (+)-camphor. It can be used as a chirality inducing agent in some organic reactions.
    (1R,3S)-Camphoric Acid is used primarily as a re...
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  • 2,6-Dichlorodiphenylamine
    2,6-Dichlorodiphenylamine
    • Cat. No.:
    • B195790
    • CAS No.:
    • 15307-93-4
    • Molecular Formula:
    • C12H9Cl2N
    • Molecular Weight:
    • 238.11 g/mol
    Description
    An analog of Diclofenac
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  • Bupivacaine hydrochloride
    Bupivacaine hydrochloride
    • Cat. No.:
    • B195685
    • CAS No.:
    • 18010-40-7
    • Molecular Formula:
    • C18H29ClN2O
    • Molecular Weight:
    • 324.9 g/mol
    Description
    Bupivacaine hydrochloride (anhydrous) is a racemate composed of equimolar amounts of dextrobupivacaine hydrochloride and levobupivacaine hydrochloride. The monohydrate form is commonly used as a local anaestheti...
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  • (2r)-1-Butyl-n-(2,6-dimethylphenyl)piperidine-2-carboxamide
    (2r)-1-Butyl-n-(2,6-dimethylphenyl)piperidine-2-carboxa...
    • Cat. No.:
    • B195712
    • CAS No.:
    • 27262-45-9
    • Molecular Formula:
    • C18H29N2OCl
    • Molecular Weight:
    • 288.4 g/mol
    Description
    Dextrobupivacaine is the (R)-(+)-enantiomer of bupivacaine. It is a conjugate base of a dextrobupivacaine(1+). It is an enantiomer of a levobupivacaine.
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  • Labetalol hydrochloride
    Labetalol hydrochloride
    • Cat. No.:
    • B193104
    • CAS No.:
    • 32780-64-6
    • Molecular Formula:
    • C19H25ClN2O3
    • Molecular Weight:
    • 364.9 g/mol
    Description
    Labetalol hydrochloride is a member of salicylamides.
    Labetalol Hydrochloride is the hydrochloride form of labetalol, a third generation selective alpha-1-adrenergic antagonist and non-selective beta-adrenerg...
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  • trans-4,5-Dihydrobenzo(a)pyrene-4,5-diol
    trans-4,5-Dihydrobenzo(a)pyrene-4,5-diol
    • Cat. No.:
    • B196087
    • CAS No.:
    • 37571-88-3
    • Molecular Formula:
    • C20H14O2
    • Molecular Weight:
    • 286.3 g/mol
    Description
    A derivative of Benzopyrene. Benzopyrene is a carcinogenic component of tobacco smoke implicated in lung cancer.
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  • Dopamine hydrochloride
    Dopamine hydrochloride
    • Cat. No.:
    • B193594
    • CAS No.:
    • 62-31-7
    • Molecular Formula:
    • C8H12ClNO2
    • Molecular Weight:
    • 189.64 g/mol
    Description
    Dopamine hydrochloride is a catecholamine.
    Dopamine Hydrochloride is the hydrochloride salt form of dopamine, a monoamine compound with positive inotropic activity. Dopamine is a naturally occurring catechola...
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  • 3-Amino-6-bromo-4-(pyridin-2-yl)quinolin-2(1H)-one
    3-Amino-6-bromo-4-(pyridin-2-yl)quinolin-2(1H)-one
    • Cat. No.:
    • B195688
    • CAS No.:
    • 77616-97-8
    • Molecular Formula:
    • C14H10BrN3O
    • Molecular Weight:
    • 316.15 g/mol
    Description
    Bromazepam Impurity D is an impurity of Bromazepam.
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